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Compound of Interest

Compound Name: 6-Chloro-1-hexanol

Cat. No.: B031631

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
suppliers, and key technical data for 6-Chloro-1-hexanol (CAS No: 2009-83-8). It is intended
to be a resource for researchers, scientists, and professionals in drug development who utilize
this versatile chemical intermediate. This document details typical product specifications,
outlines common synthesis protocols, and provides a list of known suppliers to facilitate
procurement and application in a laboratory and industrial setting.

Introduction to 6-Chloro-1-hexanol

6-Chloro-1-hexanol, also known as hexamethylene chlorohydrin, is a bifunctional organic
compound containing both a chloro and a hydroxyl group.[1][2] Its chemical formula is
C6H13CIO, and it has a molecular weight of 136.62 g/mol .[3][4][5] This colorless to pale yellow
liquid is a valuable building block in organic synthesis, particularly in the pharmaceutical and
specialty chemical industries. It serves as a key intermediate in the synthesis of various
compounds, including the antidepressant Vilazodone. Its utility stems from the differential
reactivity of the chloro and hydroxyl functional groups, allowing for sequential chemical
modifications.

Commercial Availability and Suppliers

6-Chloro-1-hexanol is readily available from a variety of chemical suppliers, ranging from
large-scale manufacturers to specialized laboratory chemical providers. These suppliers offer
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different grades and quantities, from grams for research and development purposes to
kilograms and metric tons for industrial applications.

Below is a table summarizing some of the known suppliers of 6-Chloro-1-hexanol:
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Supplier

Headquarters Location

Notes

Thermo Scientific Chemicals

USA

Offers various quantities,
including 25g, 100g, and 500g

pack sizes.

Shree Ganesh Remedies

Ankleshwar, India

A leading manufacturer of 6-

Chloro-1-hexanol.

Scimplify

A trusted manufacturer and

distributor.

MedChemExpress (MCE)

USA

Supplies 6-Chloro-1-hexanol
as a biochemical reagent for

life science research.

Tokyo Chemical Industry (TCI)

Japan/USA/India

A global supplier with
distribution centers in multiple
regions, offering purities of
>95.0% and >96.0% (GC).

Chem-Supply

Australia

An Australian supplier of TCI

products.

SR Innovations

Hyderabad, India

Manufacturer, exporter, and
supplier with a minimum order

quantity of 100 Liters.

An online platform connecting

LookChem China buyers with various Chinese
manufacturers.
Integrates contract
Medikament Pharma Pvt. Ltd. India manufacturers and traders for
pharmaceutical ingredients.
_ A quality supplier of research
BOC Sciences USA ) ) )
chemicals and biochemicals.
Penta International An industry leader in
USA

Corporation

chemistry-based solutions.
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Provides 6-Chloro-1-hexanol

SEQENS France ] ]
with a purity of >99.0%.
) ) ) Manufacturer, supplier, and
Techno Color Corporation Vapi, India
exporter.
Biopharma Centrum Private _ _ _ _
Betul, India Supplier with 99% purity.

Limited

Quantitative Specifications

The quality and purity of 6-Chloro-1-hexanol can vary between suppliers. It is crucial for
researchers and drug development professionals to consider these specifications for their
specific applications. The following table summarizes typical quantitative data for commercially
available 6-Chloro-1-hexanol.
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Parameter Specification Supplier/Source
Purity (by GC) >96.0% Thermo Scientific Chemicals
>96.0% Tokyo Chemical Industry (TCI)
>95.0% Chem-Supply (TCI product)
>98.5% -
SR Innovations, Biopharma
99% . -
Centrum Private Limited
>99.0% SEQENS
Clear colorless to pale yellow S ]
Appearance Thermo Scientific Chemicals

liquid

Colorless to Almost colorless

clear liquid

Tokyo Chemical Industry (TCI)

Colorless, clear liquid

Refractive Index (@ 20°C)

1.4535-1.4585

Thermo Scientific Chemicals

1.444

Density

1.024 g/cm3

MedChemExpress

1.0+0.1 g/cm3

Boiling Point 212.8+0.0 °C at 760 mmHg -
Flash Point 98.9+0.0 °C -
Water Content <0.2% -
Identification (FTIR) Conforms Thermo Scientific Chemicals

Experimental Protocols for Synthesis

Several methods for the synthesis of 6-Chloro-1-hexanol have been reported, with the most

common starting material being 1,6-hexanediol.
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Method 1: Reaction of 1,6-Hexanediol with Hydrochloric
Acid

This is a classical and widely cited method for the preparation of 6-Chloro-1-hexanol.

Reaction: The overall reaction involves the nucleophilic substitution of one of the hydroxyl
groups in 1,6-hexanediol with a chloride ion from hydrochloric acid.

Detailed Methodology:

e Reaction Setup: A reaction flask is charged with 1,6-hexanediol, concentrated hydrochloric
acid, water, and toluene.

e Heating and Reflux: The mixture is heated to reflux for several hours (e.g., 6-9 hours). The
reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas
Chromatography (GC) to track the disappearance of the starting material.

o Workup and Extraction: After cooling, the reaction mixture is extracted with an organic
solvent such as diethyl ether or toluene.

e Washing: The organic layer is washed with a saturated sodium bicarbonate solution to
neutralize excess acid, followed by a wash with brine.

e Drying: The organic layer is dried over an anhydrous drying agent like magnesium sulfate.

 Purification: The solvent is removed under reduced pressure, and the crude product is
purified by fractional distillation under vacuum to yield 6-Chloro-1-hexanol. A reported
boiling point for the purified product is 100-104°C at 9 mm Hg.
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Synthesis of 6-Chloro-1-hexanol via Hydrochloric Acid Route

1,6-Hexanediol + Conc. HCI

Reaction

Heating and Reflux

Extraction with Organic Solvent

Washing (NaHCQOS3, Brine)

Drying (e.g., MgSO4)

Purification

Vacuum Distillation

Pure 6-Chloro-1-hexanol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 6-Chloro-1-hexanol from 1,6-hexanediol and HCI.

Method 2: Synthesis using Cyanuric Chloride in DMF
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This method provides an alternative route for the synthesis of 6-Chloro-1-hexanol from 1,6-
hexanediol.

Reaction: This process involves the reaction of 1,6-hexanediol with cyanuric chloride in N,N-
dimethylformamide (DMF).

Detailed Methodology:

o Preparation of Reagent: Cyanuric chloride is added in batches to DMF in a four-neck bottle
while stirring and maintaining the temperature at 10-20°C. The mixture is stirred for
approximately 6 hours.

e Reaction: A solution of 1,6-hexanediol in DMF is prepared and then added dropwise to the
cyanuric chloride/DMF mixture while maintaining the temperature at -5 to 0°C. The reaction
is stirred for 2 hours at 0°C and then allowed to warm to 25°C. The reaction is monitored
until the 1,6-hexanediol is completely consumed.

« Filtration: The resulting reaction mixture is filtered under low vacuum. The filter cake is rinsed
with DMF, and the filtrates are combined.

« Purification: The product is purified by vacuum distillation. The distillation is controlled at a
vacuum of 5 mmHg, and the temperature is slowly increased to rectify the product. This
method has been reported to yield 6-Chloro-1-hexanol with a purity of 99.52%.
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Synthesis of 6-Chloro-1-hexanol via Cyanuric Chloride Route

Cyanuric Chloride + DMF 1,6-Hexanediol + DMF

Reaction at -5 to 0°C

Filtration

Purification

Vacuum Distillation

Pure 6-Chloro-1-hexanol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 6-Chloro-1-hexanol using cyanuric chloride.

Applications in Drug Development

6-Chloro-1-hexanol is a versatile intermediate in the synthesis of active pharmaceutical
ingredients (APIs). Its primary application is as a key building block in the production of
Vilazodone, an antidepressant. In the synthesis of Vilazodone, 6-Chloro-1-hexanol is used to
form the precursor 3-(4-Chlorobutyl)-1H-indole-5-carbonitrile. The dual functionality of 6-
Chloro-1-hexanol allows for its incorporation into complex molecular architectures, making it a
valuable tool for medicinal chemists and drug development professionals.

Safety and Handling
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6-Chloro-1-hexanol is classified as harmful if swallowed, in contact with skin, or if inhaled. It is
also known to cause skin and serious eye irritation. Appropriate personal protective equipment
(PPE), such as gloves, protective clothing, and eye/face protection, should be worn when
handling this chemical. Work should be conducted in a well-ventilated area, such as a fume
hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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